Phthalides
Phthalides are a class of secondary metabolites widely found in various plants, particularly in members of the Apiaceae family such as celery and dill. These natural compounds are characterized by their bicyclic sesquiterpene structure and exhibit a range of biological activities including anti-inflammatory, antioxidant, and anti-tumor properties. Phthalides have been studied for their potential therapeutic applications due to these beneficial effects. They are also known to interact with neurotransmitter receptors in the brain, potentially influencing cognitive functions such as memory and learning. In addition to their medicinal uses, phthalides can be used in flavoring agents and natural food additives owing to their characteristic aroma and taste. Research into phthalides continues to uncover new potential applications across various fields including pharmacology, nutrition, and cosmetics.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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7-Chlorophthalide | 70097-45-9 | C8H5ClO2 |
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6-Nitrophthalide | 610-93-5 | C8H5NO4 |
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1(3H)-Isobenzofuranone, 7-hydroxy-4-methyl- | 62596-59-2 | C9H8O3 |
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5-hydroxy-3H-isobenzofuran-1-one | 55104-35-3 | C8H6O3 |
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1(3H)-Isobenzofuranone, 5-(dimethylamino)- | 65399-09-9 | C10H11NO2 |
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Meconin | 569-31-3 | C10H10O4 |
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Acetamide, 2-chloro-N-(1,3-dihydro-1-oxo-5-isobenzofuranyl)- | 612850-65-4 | C10H8ClNO3 |
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5-chloro-1,3-dihydro-2-benzofuran-1-one | 54109-03-4 | C8H5ClO2 |
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Mycophenolate Mofetil N-Oxide (EP Impurity G) | 224052-51-1 | C23H31NO8 |
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1(3H)-Isobenzofuranone, 7-hydroxy-5-methoxy- | 24953-77-3 | C9H8O4 |
Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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